Cas no 87540-01-0 (N-ethyl-N-methyl-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine)

• Product name: N-ethyl-N-methyl-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• CAS No: 87540-01-0
• MF: C₁₈H₁₇N₅
• MW: 303.36108
• CID: 1904577
• PubChem ID: 3071198

N-ethyl-N-methyl-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-methyl-3-phenyl[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• N-ethyl-N-methyl-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• 87540-01-0
• DTXSID10236393
• N-Ethyl-N-methyl-3-phenyl-1,2,4-triazolo(3,4-a)phthalazin-6-amine
• 1,2,4-Triazolo(3,4-a)phthalazin-6-amine, N-ethyl-N-methyl-3-phenyl-
• CHEMBL13621
• SCHEMBL10667619
• DTXCID10158884
• BRN 6427585

• Inchi： InChI=1S/C18H17N5/c1-3-22(2)18-15-12-8-7-11-14(15)17-20-19-16(23(17)21-18)13-9-5-4-6-10-13/h4-12H,3H2,1-2H3
• InChI Key： ZLQUOXVDPWOMCY-UHFFFAOYSA-N
• SMILES： CCN(C)C1=NN2C(=NN=C2C3=CC=CC=C31)C4=CC=CC=C4

Computed Properties

• Exact Mass: 303.148
• Monoisotopic Mass: 303.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.25
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.684